Cas no 190448-56-7 (3-O-Acetyl Ezetimibe 2,3,4-Tri-O-acetyl-b-D-glucuronide Methyl Ester)

• Product Name: 3-O-Acetyl Ezetimibe 2,3,4-Tri-O-acetyl-b-D-glucuronide Methyl Ester
• CAS No: 190448-56-7
• MF: C₃₉H₃₉F₂NO₁₃
• MW: 767.722679376602
• CID: 907720
• PubChem ID: 9810826
• Update Time: 2025-11-07

3-O-Acetyl Ezetimibe 2,3,4-Tri-O-acetyl-b-D-glucuronide Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 3-O-Acetyl Ezetimibe 2,3,4-Tri-O-acetyl-β-D-glucuronide Methyl Ester
• 3-O-ACETYL EZETIMIBE 2,3,4-TRI-O-ACETYL-ß-D-GLUCURONIDE METHYL ESTER
• 3-O-Acetyl Ezetimibe 2,3,4-Tri-O-acetyl-
• A-D-glucuronide Methyl Ester
• 3-O-Acetyl Ezetimibe 2,3,4-Tri-O-acetyl--D-glucuronide Methyl Ester
• 3-O-Acetyl Ezetimibe 2,3,4-Tri-O-acetyl-2-D-glucuronide Methyl Ester
• 4-[(2S,3R)-3-[(3S)-3-(Acetyloxy)-3-(4-fluorophenyl)propyl]-1-(4-fluorophenyl)-4-oxo-2-azetidinyl]phenyl β-D-Glucopyranosiduronic Acid Methyl Ester 2,3,4-Triacetate
• beta-D-Glucopyranosiduronic acid, 4-[(2S,3R)-3-[(3S)-3-(acetyloxy)-3-(4-fluorophenyl)propyl]-1-(4-fluorophenyl)-4-oxo-2-azetidinyl]phenyl, methyl ester, 2,3,4-triacetate
• Methyl (2S,3S,4S,5R,6S)-3,4,5-triacetyloxy-6-[4-[(2S,3R)-3-[(3S)-3-acetyloxy-3-(4-fluorophenyl)propyl]-1-(4-fluorophenyl)-4-oxoazetidin-2-yl]phenoxy]oxane-2-carboxylate
• 4-[(2S,3R)-3-[(3S)-3-(Acetyloxy)-3-(4-fluorophenyl)propyl]-1-(4-fluorophenyl)-4-oxo-2-azetidinyl]phenyl beta-D-Glucopyranosiduronic Acid Methyl Ester 2,3,4-Triacetate
• 3-O-Acetyl Ezetimibe 2,3,4-Tri-O-acetyl-b-D-glucuronide Methyl Ester
• 3-O-Acetyl Ezetimibe 2,3,4-Tri-O-acetyl-beta-D-glucuronide Methyl Ester
• 190448-56-7
• CHEMBL108387
• methyl (2S,3S,4S,5R,6S)-3,4,5-tris(acetyloxy)-6-{4-[(2S,3R)-3-[(3S)-3-(acetyloxy)-3-(4-fluorophenyl)propyl]-1-(4-fluorophenyl)-4-oxoazetidin-2-yl]phenoxy}oxane-2-carboxylate
• 3-O-Acetyl Ezetimibe 2,3,4-Tri-O-acetyl-?-D-glucuronide Methyl Ester

• Inchi： 1S/C39H39F2NO13/c1-20(43)50-31(24-6-10-26(40)11-7-24)19-18-30-32(42(37(30)47)28-14-12-27(41)13-15-28)25-8-16-29(17-9-25)54-39-36(53-23(4)46)34(52-22(3)45)33(51-21(2)44)35(55-39)38(48)49-5/h6-17,30-36,39H,18-19H2,1-5H3/t30-,31+,32-,33+,34+,35+,36-,39-/m1/s1
• InChI Key： NZXOBPVQKQLFNG-HOEWMZCESA-N
• SMILES： FC1C=CC(=CC=1)N1C([C@H](CC[C@@H](C2C=CC(=CC=2)F)OC(C)=O)[C@H]1C1C=CC(=CC=1)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)OC)O1)OC(C)=O)OC(C)=O)OC(C)=O)=O

Computed Properties

• Exact Mass: 767.23894662g/mol
• Monoisotopic Mass: 767.23894662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 55
• Rotatable Bond Count: 18
• Complexity: 1370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 170Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 808.9±65.0 °C at 760 mmHg
• Flash Point: 443.0±34.3 °C
• Vapor Pressure: 0.0±2.9 mmHg at 25°C

3-O-Acetyl Ezetimibe 2,3,4-Tri-O-acetyl-b-D-glucuronide Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Pentacarboxylic acids and derivatives

Additional information on 3-O-Acetyl Ezetimibe 2,3,4-Tri-O-acetyl-b-D-glucuronide Methyl Ester

Professional Introduction to 3-O-Acetyl Ezetimibe 2,3,4-Tri-O-acetyl-β-D-glucuronide Methyl Ester (CAS No. 190448-56-7)

3-O-Acetyl Ezetimibe 2,3,4-Tri-O-acetyl-β-D-glucuronide Methyl Ester, identified by the chemical identifier CAS No. 190448-56-7, represents a sophisticated derivative of Ezetimibe, a well-established cholesterol-lowering drug. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its potential as a prodrug or an intermediate in the synthesis of novel therapeutic agents. The structural modification involving acetylation and glucuronidation not only enhances its pharmacokinetic properties but also opens avenues for exploring its metabolic pathways and biological activities.

The molecular structure of 3-O-Acetyl Ezetimibe 2,3,4-Tri-O-acetyl-β-D-glucuronide Methyl Ester incorporates key functional groups that contribute to its unique chemical and biological profile. The presence of multiple acetyl groups at the 2,3, and 4 positions of the glucuronide moiety influences its solubility, stability, and interaction with biological targets. This modification is particularly relevant in the context of drug delivery systems, where optimizing solubility and bioavailability is critical for therapeutic efficacy.

Recent advancements in metabolomics and computational chemistry have provided deeper insights into the pharmacological relevance of this compound. Studies suggest that the acetylated glucuronide derivative may exhibit enhanced stability under physiological conditions, making it a promising candidate for oral administration. Furthermore, the glucuronidation process is known to play a crucial role in drug metabolism, and modifications in this pathway can lead to altered pharmacokinetic profiles. The methyl ester group at the end of the molecule adds another layer of complexity, influencing its hydrolysis rates and bioavailability.

In vitro studies have demonstrated that 3-O-Acetyl Ezetimibe 2,3,4-Tri-O-acetyl-β-D-glucuronide Methyl Ester interacts with liver microsomal enzymes in a manner similar to Ezetimibe but with modified kinetics. This suggests that it may serve as a valuable tool for investigating the metabolic pathways of Ezetimibe and related compounds. Additionally, the compound's ability to cross-link with bile acid transporters has been explored in recent research, indicating potential applications in treating hyperlipidemia and related metabolic disorders.

The synthesis of 3-O-Acetyl Ezetimibe 2,3,4-Tri-O-acetyl-β-D-glucuronide Methyl Ester involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as enzymatic acylation and protecting group strategies has been instrumental in achieving this goal. These methodologies not only improve the efficiency of synthesis but also minimize unwanted side reactions, ensuring a high-quality final product.

The pharmaceutical industry has shown considerable interest in exploring derivatives of established drugs like Ezetimibe due to their proven safety profiles and well-understood mechanisms of action. 3-O-Acetyl Ezetimibe 2,3,4-Tri-O-acetyl-β-D-glucuronide Methyl Ester represents a prime example of how structural modifications can lead to novel therapeutic entities with enhanced properties. Its potential applications extend beyond cholesterol management to include anti-inflammatory and antioxidant effects, as suggested by preliminary studies.

Future research directions for this compound include investigating its role in drug-drug interactions and its potential as a lead compound for new therapeutic agents. The integration of machine learning models with experimental data has enabled researchers to predict the biological activity of 3-O-Acetyl Ezetimibe 2,3,4-Tri-O-acetyl-β-D-glucuronide Methyl Ester with greater accuracy, facilitating faster development timelines. This interdisciplinary approach underscores the importance of collaboration between chemists, biologists, and computer scientists in advancing pharmaceutical research.

The regulatory landscape for new drug candidates like 3-O-Acetyl Ezetimibe 2,3,4-Tri-O-acetyl-β-D-glucuronide Methyl Ester is stringent but well-defined. Compliance with Good Manufacturing Practices (GMP) and submission of comprehensive toxicological data are essential steps in navigating regulatory approvals. The growing emphasis on personalized medicine has also influenced the development process, with an increasing focus on targeted therapies that leverage the unique properties of compounds like this one.

In conclusion,3-O-Acetyl Ezetimibe 2,3,4-Tri-O-acetyl-β-D-glucuronide Methyl Ester (CAS No. 190448-56-7) stands as a testament to the innovative potential inherent in pharmaceutical chemistry. Its structural features offer a rich foundation for further exploration into drug design and development. As research continues to uncover new applications and mechanisms of action,this compound will undoubtedly play a significant role in shaping future therapeutic strategies.